Cas no 89536-84-5 (N-(tert-Butoxycarbonyl)-N-methyl-D-leucine)

• Product Name: N-(tert-Butoxycarbonyl)-N-methyl-D-leucine
• CAS No: 89536-84-5
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD00076953
• CID: 61285
• PubChem ID: 329747488
• Update Time: 2025-06-07

N-(tert-Butoxycarbonyl)-N-methyl-D-leucine Chemical and Physical Properties

Names and Identifiers

• Boc-N-methyl-D-leucine
• Boc-N-Me-D-Leu-OH
• N-(tert-Butyloxycarbonyl)-N-methyl-D-leucine
• Boc-D-MeLeu-OH
• Boc-Nalpha-methyl-D-leucine
• BOC-NΑ-METHYL-D-LEUCINE
• BOC-D-ALA(TBU)-OH
• BOC-D-LEU(ME)-OH
• BOC-D-NEOPENTYLGLYCINE
• BOC-D-NEOPENTYLGLY-OH
• BOC-T-BUTYL-D-ALANINE
• D-N-Boc-N-methylleucine
• N-Boc-N-methyl-D-leucine
• N-methyl-Boc-D-leucine
• N-tert-butoxycarbonyl-N-methyl-D-leucine
• N-[(1,1-Dimethylethoxy)carbonyl]-N-methyl-D-leucine (ACI)
• (2R)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-4-methylpentanoic acid
• (2R)-4-Methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
• N-(tert-Butoxycarbonyl)-N-methyl-D-leucine
• CS-W010251
• 89536-84-5
• YXJFAOXATCRIKU-SECBINFHSA-N
• (2R)-2-{[(tert-butoxy)carbonyl](methyl)amino}-4-methylpentanoic acid
• N-alpha-(t-Butyloxycarbonyl)-N-alpha-methyl-D-leucine
• SCHEMBL69223
• MFCD00076953
• AKOS015836739
• PD196691
• (R)-2-(tert-butoxycarbonyl(methyl)amino)-4-methylpentanoic acid
• FD21926
• AS-19330
• (2R)-2-[(tert-butoxycarbonyl)(methyl)amino]-4-methylpentanoic acid
• DA-51321
• HY-W009535
• (R)-2-((tert-Butoxycarbonyl)(methyl)amino)-4-methylpentanoic acid
• Boc-N-Me-D-Leu-OH, >=98.0%

• MDL： MFCD00076953
• Inchi： 1S/C12H23NO4/c1-8(2)7-9(10(14)15)13(6)11(16)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,14,15)/t9-/m1/s1
• InChI Key： YXJFAOXATCRIKU-SECBINFHSA-N
• SMILES： [C@H](C(=O)O)(CC(C)C)N(C)C(=O)OC(C)(C)C
• BRN： 4184551

Computed Properties

• Exact Mass: 245.16300
• Monoisotopic Mass: 245.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.053
• Melting Point: 62-66°C
• Boiling Point: 338.2°C at 760 mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.466
• PSA: 66.84000
• LogP: 2.35260
• Specific Rotation: 36±2°, c = 1% in DCM

N-(tert-Butoxycarbonyl)-N-methyl-D-leucine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature